2-bromo-5-methoxy-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 2-bromo-5-methoxy-N-[2-(3-pyridin-2-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C18H17BrN4O2/c1-25-13-5-6-15(19)14(12-13)18(24)21-9-11-23-10-7-17(22-23)16-4-2-3-8-20-16/h2-8,10,12H,9,11H2,1H3,(H,21,24)
• InChI Key: OUBDCNUXTRSBBC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)C(=O)NCCN2C=CC(=N2)C3=CC=CC=N3
• Molecular Formula: C18H17BrN4O2
• Molecular Weight: 401.3 g/mol

Description

2-bromo-5-methoxy-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'Compound X' in scientific literature.

Scientific Research Applications

Antipsychotic Agents Research

2-Bromo-5-methoxy derivatives, similar to the compound , have been explored for their potential as antipsychotic agents. A study conducted by Högberg et al. (1990) investigated the synthesis and antidopaminergic properties of related compounds. They found that certain benzamides, including those structurally related to 2-bromo-5-methoxy-N-(2-(3-(pyridin-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide, were potent in vitro and in vivo, displaying a preferential inhibition of hyperactivity, indicating potential for antipsychotic applications with reduced risk of extrapyramidal side effects (Högberg et al., 1990).

Synthesis for Radiopharmaceuticals

In the realm of radiopharmaceuticals, Bobeldijk et al. (1990) described a high-yield synthesis of (S)-BZM and related compounds for the preparation of radiolabeled benzamides. This study highlights the importance of such benzamide derivatives in creating compounds for imaging studies, including those related to neurological conditions (Bobeldijk et al., 1990).

Antiviral Research

Hebishy et al. (2020) explored benzamide-based compounds, similar to 2-bromo-5-methoxy derivatives, for their antiviral activities. They synthesized novel benzamide-based 5-aminopyrazoles and related compounds, finding that several demonstrated significant antiviral activities against bird flu influenza (H5N1). This suggests that compounds structurally related to 2-bromo-5-methoxy derivatives could have applications in antiviral research (Hebishy et al., 2020).

Anticancer and Anti-inflammatory Research

Rahmouni et al. (2016) investigated pyrazolopyrimidines derivatives, related to the compound , for their potential as anticancer and anti-5-lipoxygenase agents. The study found that these compounds showed marked activity against cancer cell lines and also possessed anti-inflammatory properties. This indicates the potential of 2-bromo-5-methoxy derivatives in cancer and inflammation research (Rahmouni et al., 2016).